Zirconium91

• CAS No.: 14331-93-2
• Molecular Formula: C9H8O4

Description

Significance of Zirconium Isotopes in Scientific Inquiry

Zirconium and its isotopes are of considerable interest to the scientific community due to their diverse applications and unique properties. The element itself, a gray-white metal, is known for its high resistance to corrosion. chemistrycool.com Zirconium has five natural isotopes: ⁹⁰Zr, ⁹¹Zr, ⁹²Zr, ⁹⁴Zr, and ⁹⁶Zr. vedantu.com These isotopes, both stable and radioactive, provide a wealth of information for scientific research. questmetals.com

In geochemistry and petrology, the stable isotopes of zirconium, including ⁹¹Zr, are vital for understanding isotopic variations in natural samples and tracing geological processes. questmetals.com The study of zirconium isotope systematics in minerals like zircon helps to unravel the evolution of the Earth's crust and mantle. ibanezmejia.orgearth-science.net Furthermore, certain zirconium isotopes are significant in nuclear applications. For instance, the nuclear power industry utilizes nearly 90% of the zirconium produced annually due to its low neutron absorption cross-section, making it an ideal material for cladding nuclear fuel rods. nih.gov The radioactive isotope ⁸⁹Zr is a positron emitter used in medical research for PET imaging. ontosight.ai

Unique Nuclear Characteristics of Zirconium-91 for Specialized Applications

Zirconium-91 constitutes about 11.22% of naturally occurring zirconium. questmetals.combuyisotope.com It is a stable, non-radioactive isotope. americanelements.com One of its most significant properties is its non-zero nuclear spin (I = 5/2), which makes it NMR-active. chemlin.org This characteristic is crucial for specialized applications such as Nuclear Magnetic Resonance (NMR) spectroscopy. ⁹¹Zr solid-state NMR spectroscopy is utilized to probe the molecular structure of various zirconium-containing compounds, including catalysts used in olefin polymerization. researchgate.net

Another key application stemming from its nuclear properties is in studies of material structures through electron paramagnetic resonance (EPR). buyisotope.combuyisotope.com The hyperfine splitting of ⁹¹Zr's optical transitions, a consequence of its nuclear spin, also presents opportunities for laser isotope separation, which could lead to zirconium with a reduced neutron absorption cross-section for use in nuclear reactors. optica.org

Historical Development of Zirconium-91 Research Trajectories

The discovery of zirconium dates back to 1789 by Martin Heinrich Klaproth, with its isolation in an impure form by Jöns Jacob Berzelius in 1824. nih.gov The identification of its isotopes, including ⁹¹Zr, followed with the advancement of nuclear physics in the 20th century. Early research into zirconium isotopes was largely driven by the needs of the nuclear industry that emerged in the mid-20th century. The recognition that ⁹¹Zr accounts for a significant portion of the thermal neutron absorption cross-section in natural zirconium spurred investigations into methods for its depletion to improve nuclear reactor efficiency. optica.org

More recently, research has expanded into the realm of geochemistry. The development of advanced analytical techniques, such as multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS), has enabled high-precision measurement of zirconium isotope ratios. earth-science.net This has opened new avenues for using ⁹¹Zr and other zirconium isotopes as tracers for magmatic differentiation and other geological processes. ibanezmejia.orggeochemicalperspectivesletters.org Ongoing research continues to explore the kinetic and equilibrium fractionation of zirconium isotopes to better understand their distribution in natural systems. geochemicalperspectivesletters.org

Scope and Objectives of Current Zirconium-91 Investigations

Current research on Zirconium-91 is multifaceted, with significant efforts in both fundamental and applied sciences. A primary objective is to refine the understanding of zirconium isotope fractionation in geological systems. Researchers are investigating how processes like zircon crystallization affect the isotopic composition of magmas, which can provide insights into the evolution of the continental crust. geochemicalperspectivesletters.org This involves detailed studies of zircon and baddeleyite crystals from various geological settings. ibanezmejia.org

In the field of nuclear science, there is continued interest in improving the accuracy of neutron capture cross-section data for zirconium isotopes, including ⁹¹Zr. epj-conferences.org These data are critical for the design and safety of nuclear reactors. epj-conferences.org Furthermore, the development of more efficient laser isotope separation techniques for ⁹¹Zr remains an active area of research, with the goal of producing low-neutron-absorption zirconium for advanced nuclear applications. optica.org In materials science, ⁹¹Zr NMR and EPR spectroscopy continue to be valuable tools for characterizing the structure and properties of zirconium-based materials. buyisotope.comresearchgate.net

Advanced Methodologies for Zirconium 91 Production and Enrichment

Isotopic Separation Techniques for Zirconium-91 Enrichment

Isotope separation is a crucial step in obtaining enriched Zirconium-91 from natural zirconium, which consists of five isotopes (⁹⁰Zr, ⁹¹Zr, ⁹²Zr, ⁹⁴Zr, and ⁹⁶Zr). wikipedia.orgchemmethod.com Due to their nearly identical chemical properties, physical methods that exploit the small mass differences between isotopes are employed.

Atomic Vapor Laser Isotope Separation (AVLIS) Principles and Optimization

Atomic Vapor Laser Isotope Separation (AVLIS) is a highly selective method for enriching isotopes. wikipedia.orgosti.gov The process is founded on the principle that different isotopes of an element have slightly different electron energy levels, leading to unique spectral absorption lines. wikipedia.org The AVLIS method involves the selective multi-step photoionization of atoms in a vapor stream. osti.gov

The general process for AVLIS can be broken down into the following stages:

Vaporization: A sample of natural zirconium is heated, typically by an electron beam, to produce a stream of atomic vapor in a vacuum. osti.gov

Selective Excitation: The atomic vapor is illuminated by precisely tuned lasers. The laser frequency is set to excite only the electrons of the desired isotope (in this case, ⁹¹Zr), raising them to a higher energy state. This step is highly selective due to the distinct hyperfine structures of different isotopes. wikipedia.org

Ionization: Before the excited atom can decay back to its ground state, a second laser provides enough energy to eject an electron from the excited atom, ionizing it. This leaves the target ⁹¹Zr atom with a net positive charge.

Separation: The newly created ⁹¹Zr ions are then guided by an electromagnetic field onto a collection plate, while the neutral, un-ionized atoms of other zirconium isotopes pass through unaffected. wikipedia.org

The AVLIS method was extensively developed at institutions like the Lawrence Livermore National Laboratory for the enrichment of various isotopes, including uranium, gadolinium, and Zirconium-91. pageplace.de A key advantage of AVLIS is its potential to achieve a high degree of enrichment in a single pass, unlike methods that rely on small mass differences. nrc.gov Optimization of the AVLIS process involves careful control of the vaporizer to produce a stable atomic stream, precise tuning of the dye laser systems, and efficient collection of the photoionized isotopes. osti.gov

Alternative Laser Isotope Separation Approaches for Zirconium-91

Beyond AVLIS, other laser-based methods have been investigated for zirconium isotope separation. One such technique is Molecular Laser Isotope Separation (MLIS), which utilizes isotope-shifts in the vibrational absorption bands of molecules containing the element of interest. osti.gov

Another promising approach is Laser Assisted Retardation of Condensation (SILARC), also known as Condensation Repression Isotope Separation by Laser Activation (CRISLA). This method involves the following principles:

A gaseous mixture of a zirconium-containing compound (e.g., a metalorganic) and a carrier gas is cooled to cryogenic temperatures. researchgate.net

A laser is tuned to selectively excite molecules containing the desired isotope (⁹¹Zr).

This laser excitation hinders the condensation of the target molecules onto a cold surface, while the unexcited molecules containing other isotopes condense more readily. osti.gov

This difference in condensation rates allows for the separation of the isotopes.

Research has also explored using polarization selection rules in the laser ionization process to achieve high selectivity between odd and even isotopes of zirconium. researchgate.net A study demonstrated that a high selectivity (greater than 100) could be achieved by keeping the laser fluence low. researchgate.net These alternative methods offer different advantages and may be suitable for specific applications or scales of production. osti.govresearchgate.net

Electromagnetic Isotope Separation (EMIS) Principles and Optimization

Electromagnetic Isotope Separation (EMIS) is a versatile and powerful technique capable of separating the isotopes of nearly any element on the periodic table. isotopes.govornl.gov The process operates on the same fundamental principle as a mass spectrometer.

The core steps of the EMIS process are:

Ionization: The source material, for example, Zirconium tetrachloride (ZrCl₄), is vaporized and ionized in an ion source, creating a beam of positively charged ions. chemmethod.comdoaj.org

Acceleration: These ions are then accelerated by a high-voltage electric field. un.org

Magnetic Deflection: The high-velocity ion beam is directed into a strong magnetic field, which is perpendicular to the direction of ion travel. The magnetic field forces the ions into curved trajectories. isotopes.govun.org

Separation and Collection: The radius of the curved path is dependent on the mass-to-charge ratio of the ion. Since isotopes have different masses, they follow slightly different paths. Lighter isotopes are deflected more and follow a tighter curve, while heavier isotopes follow a wider arc. un.org Collection pockets are precisely positioned to capture the separated isotopic beams. doaj.org

EMIS facilities, such as those at Oak Ridge National Laboratory (ORNL), have been developed to produce a wide range of stable isotopes, reducing dependence on foreign suppliers. ornl.gov The technology is highly flexible, allowing a switch from producing one isotope to another in a matter of weeks. ornl.gov In Iran, an EMIS system was successfully used to enrich ⁹⁰Zr, achieving an isotopic purity of 99.85% and a chemical purity of 99.22%. chemmethod.comdoaj.org Optimization of EMIS involves fine-tuning the ion source parameters, controlling the accelerating voltage and magnetic field strength, and designing efficient collection systems. doaj.org While EMIS can achieve very high enrichment, its throughput is typically lower than other methods, making it ideal for producing research quantities or high-purity isotopes for specialized applications. isotopes.gov

Nuclear Reaction Pathways for Zirconium-91 Synthesis

Zirconium-91 can be synthesized through various nuclear reactions. The most direct pathway involves the neutron capture by its lighter stable isotope, Zirconium-90.

Neutron Capture Cross-Sections and Yields for Zirconium-90

The synthesis of ⁹¹Zr is primarily achieved through the neutron capture reaction on Zirconium-90: ⁹⁰Zr(n,γ)⁹¹Zr. Zirconium-90 is the most abundant natural isotope of zirconium, with a natural abundance of 51.45%. doaj.orgepj-conferences.org The probability of this reaction occurring is defined by its neutron capture cross-section (σ).

The ⁹⁰Zr nucleus has a "magic number" of 50 neutrons, which makes it particularly stable and results in a very small neutron capture cross-section. researchgate.netulisboa.ptnih.gov This small cross-section acts as a bottleneck in the stellar s-process, which is the sequence of neutron captures responsible for creating many heavy elements. researchgate.netulisboa.pt Despite its low probability, this reaction is the principal method for producing ⁹¹Zr.

Measuring the ⁹⁰Zr(n,γ) cross-section accurately is challenging but crucial for both astrophysics and nuclear reactor design. epj-conferences.orgresearchgate.net Discrepancies have existed between different nuclear data libraries. epj-conferences.org Recent high-resolution measurements, such as those conducted at the n_TOF facility at CERN, have significantly improved the accuracy of these cross-section values. researchgate.netulisboa.pt These experiments have resolved numerous resonances in the neutron energy range, providing more precise data for calculations. researchgate.net A lower limit for the thermal neutron capture cross-section of ⁹¹Zr has also been determined to be 1.30 ± 0.04 barns. tandfonline.comiaea.org

Neutron Capture Cross-Section Data for Zirconium Isotopes

Isotope	Reaction	Natural Abundance (%)	Significance	Thermal Neutron Capture Cross-Section (barns)
Zirconium-90	⁹⁰Zr(n,γ)⁹¹Zr	51.45	Primary production pathway for ⁹¹Zr; acts as a bottleneck in the stellar s-process. researchgate.netulisboa.pt	Low, acts as a bottleneck. researchgate.netulisboa.pt
Zirconium-91	⁹¹Zr(n,γ)⁹²Zr	11.2	Contributes to the overall neutron economy in reactors.	~1.24 - 1.30 wikipedia.orgtandfonline.com

Charged Particle Induced Reactions for Zirconium Isotope Generation

While neutron capture on ⁹⁰Zr is the direct route to ⁹¹Zr, other zirconium isotopes can be generated through reactions induced by charged particles like protons (p) or deuterons (d). These reactions are important for producing specific radioisotopes for medical and research applications. nih.gov The modeling of these reactions is complex, and experimental data is crucial for refining theoretical predictions. berkeley.edu

Examples of charged particle reactions used to produce zirconium isotopes include:

⁸⁹Y(p,n)⁸⁹Zr: This reaction uses low-to-medium energy protons to bombard a natural yttrium target, producing the radioisotope Zirconium-89, which is used in positron emission tomography (PET) imaging. wikipedia.orgnih.gov

⁸⁹Y(d,2n)⁸⁹Zr: Using deuterons instead of protons, this reaction also produces Zirconium-89, often with a higher yield than the (p,n) reaction. nih.gov

⁹⁰Zr(p,n)⁹⁰Nb: Bombarding an enriched ⁹⁰Zr target with protons can produce Niobium-90, a radionuclide with potential applications in antibody labeling for PET. doaj.org

Radiochemical Processing and Purification of Zirconium-91 Enriched Materials

The production of high-purity Zirconium-91 (⁹¹Zr) necessitates sophisticated radiochemical processing and purification methodologies. These processes are critical for separating ⁹¹Zr from other zirconium isotopes (⁹⁰Zr, ⁹²Zr, ⁹⁴Zr, ⁹⁶Zr), parent nuclides, and elemental impurities that may be present in the target material or arise during production. chemlin.orghpschapters.orgquestmetals.com The primary goal is to achieve a final product with high isotopic and chemical purity, suitable for its intended applications, such as in scientific research for studying material structures. buyisotope.combuyisotope.com The purification of zirconium compounds often involves multiple stages, beginning with the dissolution of the initial material, followed by advanced separation techniques like ion-exchange chromatography and selective precipitation.

The initial step in purification is typically the digestion of the zirconium-containing material into a liquid phase. This is often achieved by leaching with concentrated acids. For instance, crude zirconia-containing materials can be treated with concentrated sulfuric acid at elevated temperatures (200°C to 400°C) to convert the zirconium into zirconium sulfate (B86663), which is then dissolved in water. google.com For geological samples or zircon minerals, a mixture of acids, such as hydrochloric acid (HCl) and hydrofluoric acid (HF), is used to achieve complete dissolution of the solid matrix prior to chromatographic separation. nsf.gov

Chromatographic techniques are central to the effective separation and purification of zirconium isotopes. Ion-exchange chromatography, in particular, allows for the selective isolation of zirconium from a complex mixture of elements. A simple and efficient single-pass method has been developed using DGA (N,N,N',N'-tetra-n-octyldiglycolamide) resin. rsc.org This process can effectively isolate zirconium from complex sample matrices with high yield and purity. rsc.org The process involves specific elution steps with different acid mixtures to first remove matrix interferences and then selectively elute the purified zirconium. rsc.org

Another approach involves a two-step chromatographic purification process for separating Zr from a zircon matrix. nsf.gov This method utilizes different resin materials and elution schemes to achieve the desired purity. The selection of the resin and the composition of the eluent are critical for achieving sharp separation between zirconium and interfering elements. nsf.gov

Table 1: Comparison of Chromatographic Purification Methods for Zirconium

Method	Resin Type	Elution Steps	Eluents	Reference

Selective precipitation is another key technique used in zirconium purification. google.com This method relies on the controlled precipitation of a zirconium compound from a solution, leaving impurities behind. For example, by adjusting the pH of an aqueous zirconium sulfate solution through the addition of an ammonia (B1221849) source, a crystalline zirconium composition can be precipitated. google.com This precipitate is readily filterable and exhibits low levels of metallic impurities. google.com The process involves creating a solution with a specific pH, typically between 0.1 and 2.5, to induce the precipitation of the purified zirconium compound. google.com

The effectiveness of these purification processes is demonstrated by the significant reduction in trace metal impurities. Following purification by precipitation and calcination, impurity levels can be reduced to the parts-per-million (ppm) range, resulting in high-purity zirconia (ZrO₂). google.com

Table 2: Impurity Levels in Zirconia After Chemical Purification

Impurity Element	Concentration (ppm)
Yttrium	56
Uranium	25
Iron	11
Titanium	15
Potassium	81

Data based on analysis of a calcined zirconium composition produced via a selective precipitation process. google.com

Ultimately, the combination of these radiochemical processing steps—dissolution, multi-stage chromatographic separation, and selective precipitation—enables the production of Zirconium-91 enriched materials with the high degree of chemical and isotopic purity required for advanced applications. The precise methodology is often tailored to the specific composition of the starting material and the required purity level of the final ⁹¹Zr product.

Sophisticated Analytical and Spectroscopic Techniques for Zirconium 91 Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy of Zirconium-91 Nuclei

Nuclear Magnetic Resonance (NMR) spectroscopy of ⁹¹Zr is a powerful tool for investigating the local geometric and electronic environment of zirconium atoms in both solid and solution states. researchgate.netmuni.cz However, the inherent properties of the ⁹¹Zr nucleus make it a challenging subject for NMR studies. researchgate.net It is a spin-5/2 nucleus with a low natural abundance of 11.23%, a small gyromagnetic ratio (γ) of -2.49750 × 10⁷ rad T⁻¹ s⁻¹, and a moderate quadrupole moment (Q) of -0.176 barn. rsc.orgacs.org These factors often result in broad spectral lines and low signal-to-noise ratios, necessitating sophisticated experimental techniques. rsc.org

Solid-state NMR (SSNMR) of ⁹¹Zr provides invaluable, molecular-level information on the short-range structure and order around Zr centers, which is often complementary to long-range diffraction methods. researchgate.netiastate.edu The primary challenge in ⁹¹Zr SSNMR is the large quadrupolar interaction, which results from the interaction between the nuclear quadrupole moment and the local electric field gradient (EFG). rsc.org This interaction often dominates the spectrum, leading to very broad powder patterns. rsc.org

The development of high-field NMR magnets (>18.8 T) has been crucial for advancing ⁹¹Zr SSNMR, as the second-order quadrupolar broadening is inversely proportional to the magnetic field strength. rsc.orgiastate.edu This allows for the investigation of a wide range of materials, including zirconium halides, phosphates, zirconocenes, and metal-organic frameworks (MOFs). rsc.orgacs.orgpascal-man.com Static ⁹¹Zr SSNMR spectra, acquired at high magnetic fields of up to 35.2 T, have been successfully used to characterize the local structure, site symmetry, and order around zirconium in various MOFs like UiO-66, UiO-67, and MOF-801. iastate.edursc.org In some cases, magic-angle spinning (MAS) can be applied to narrow the central transition, particularly for complexes with relatively small quadrupolar interactions. acs.orgacs.org

Table 1: Experimental ⁹¹Zr Solid-State NMR Parameters for Various Zirconium-Containing Compounds.

Compound	Magnetic Field (T)	Quadrupolar Coupling Constant, CQ (MHz)	Asymmetry Parameter, ηQ	Isotropic Chemical Shift, δiso (ppm)	Reference
Activated UiO-66	35.2	35.5(3)	0.78(3)	-150(50)	iastate.edu
As-made UiO-66 (with H₂O)	35.2	31.5(3)	0.85(3)	-100(50)
UiO-67	35.2	23.2(7)	0.91(3)	-20(30)	rsc.org
MOF-808	19.6	18.4(5)	0.90(3)	N/A
Cp₂ZrCl₂	9.4 / 21.1	6.35(10)	0.3(1)	~75	acs.orgresearchgate.net
K₂ZrF₆	N/A	44.7	N/A	N/A	researchgate.netacs.org

While less common than solid-state studies due to the aforementioned challenges, solution-state ⁹¹Zr NMR provides valuable insights into the structure and dynamics of zirconium complexes in solution. For many coordination compounds, such as zirconocene (B1252598) derivatives, the isotropic chemical shifts measured via MAS SSNMR are in good agreement with values obtained from solution ⁹¹Zr NMR. acs.org This correspondence allows for a direct comparison between the solid and solution phases, helping to understand the influence of crystal packing and intermolecular interactions on the local zirconium environment. The technique is particularly useful in coordination chemistry for characterizing species in their active state, for example, in catalytic processes.

To overcome the low sensitivity and broad linewidths of ⁹¹Zr NMR, a variety of advanced pulse sequences have been developed and employed. researchgate.net For acquiring static powder patterns, which can span several megahertz, Hahn echo sequences are commonly used. acs.orgacs.org

For wider lines, the Quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) pulse sequence has proven highly effective. researchgate.netrsc.org This technique acquires a train of echoes, significantly improving the signal-to-noise ratio per unit time compared to a simple echo experiment. rsc.org The sensitivity of QCPMG can be further enhanced by using adiabatic pulses, such as Wideband, Uniform Rate, and Smooth Truncation (WURST) pulses, which achieve uniform excitation over a very broad range of frequencies. researchgate.netpascal-man.com

When spectra are too broad to be excited by a single pulse, piecewise acquisition techniques like the Variable-Offset Cumulative Spectrum (VOCS) method are used. researchgate.netacs.org This involves acquiring multiple sub-spectra at different frequency offsets and summing them to reconstruct the full, ultra-wideline spectrum. researchgate.netresearchgate.net Signal enhancement can also be achieved using methods like the double frequency sweep (DFS). acs.org

Theoretical calculations, particularly those based on Density Functional Theory (DFT), are an indispensable complement to experimental ⁹¹Zr NMR spectroscopy. rsc.orgacs.org These calculations provide detailed insight into the structural origins of the measured NMR parameters, such as the quadrupolar coupling constant (Cq) and the chemical shift anisotropy (CSA). rsc.orgiastate.edu By computing the EFG and chemical shielding tensors for a given crystal structure, researchers can assist in the assignment of experimental spectra and refine structural models. rsc.orgacs.org

Both plane-wave and cluster DFT approaches have been successfully used to shed light on the origins of ⁹¹Zr NMR parameters in complex materials like MOFs. rsc.orgiastate.edu For example, calculations have shown how the Cq and asymmetry parameter (ηQ) are highly sensitive to changes in the local coordination environment, such as the presence of guest water molecules or the substitution of organic linkers. rsc.org There is often good agreement between calculated and experimental ⁹¹Zr EFG tensors. acs.orgresearchgate.net The CSA, which describes the orientation dependence of the chemical shift, can also be calculated, although it typically has a smaller effect on the ⁹¹Zr lineshape than the quadrupolar interaction. rsc.orgiastate.edu

Mass Spectrometry for Zirconium-91 Isotopic Abundance Determination

Mass spectrometry is the primary technique for determining the isotopic abundance of elements, including the five naturally occurring isotopes of zirconium (⁹⁰Zr, ⁹¹Zr, ⁹²Zr, ⁹⁴Zr, and ⁹⁶Zr). khanacademy.orglibretexts.org The relative height of the peaks in a mass spectrum corresponds to the abundance of each isotope. khanacademy.org Precise and accurate measurements of ⁹¹Zr and other zirconium isotopes are critical for applications in geology, cosmochemistry, and the nuclear industry. canada.ca

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a powerful technique for elemental and isotopic analysis. nih.gov For high-precision isotope ratio measurements, Multi-Collector ICP-MS (MC-ICP-MS) is the instrument of choice. canada.carsc.org This technique uses multiple detectors (Faraday cups) to simultaneously measure the ion beams of different isotopes, leading to significantly improved precision over single-collector instruments. rsc.org A key challenge in MC-ICP-MS is correcting for instrumental mass bias. canada.carsc.org For zirconium, the double-spike (DS) technique is the preferred method. rsc.orgrsc.org This involves adding a known amount of an artificially enriched mixture of two zirconium isotopes (e.g., a ⁹¹Zr–⁹⁶Zr spike) to the sample before analysis, allowing for the precise correction of mass-dependent fractionation that occurs during both sample preparation and instrumental analysis. rsc.orgnsf.gov

Laser Ablation ICP-MS (LA-ICP-MS) allows for the direct, in-situ isotopic analysis of solid samples with high spatial resolution. cug.edu.cnrsc.org In this method, a high-power laser is used to ablate a microscopic amount of material from the sample surface, and the resulting aerosol is transported to the ICP-MS for analysis. cug.edu.cnnerc.ac.uk LA-MC-ICP-MS has been successfully applied to determine zirconium isotope ratios in natural zircon minerals. cug.edu.cnrsc.org This is crucial for geochemical studies, as it allows for the investigation of isotopic variations within single zircon grains, which can record the history of geological processes. cug.edu.cnrsc.org Careful optimization of analytical parameters, such as laser settings and the removal of isobaric interferences (e.g., from Molybdenum on ⁹⁶Zr), is necessary to obtain accurate and precise data. cug.edu.cnrsc.org

Table 2: Natural Isotopic Abundance of Zirconium.

Isotope	Relative Abundance (%)	Reference
⁹⁰Zr	51.45	libretexts.org
⁹¹Zr	11.22	libretexts.org
⁹²Zr	17.15	libretexts.org
⁹⁴Zr	17.38	libretexts.org
⁹⁶Zr	2.80	libretexts.org

Thermal Ionization Mass Spectrometry (TIMS) for High-Precision Zirconium-91 Ratios

Thermal Ionization Mass Spectrometry (TIMS) is a highly precise technique for determining the isotopic composition of elements, including Zirconium-91. The method involves the ionization of a sample from a heated filament, followed by the separation of ions based on their mass-to-charge ratio in a magnetic field. This allows for the accurate measurement of isotope ratios.

In the analysis of zirconium isotopes, TIMS has been demonstrated to achieve high precision, with relative standard deviations for the ⁹¹Zr/⁹⁰Zr ratio reported to be in the range of 0.002% to 0.007%. optica.org A significant challenge in the TIMS analysis of zirconium is the potential for isobaric interference from molybdenum (Mo), as some isotopes of Mo have the same nominal mass as zirconium isotopes. To address this, chemical separation procedures are employed to remove molybdenum from the sample before analysis. Additionally, careful control of the filament temperature during the analysis can help to minimize Mo ionization. wikipedia.org

A double-spike technique, using a mixture of two rare zirconium isotopes (e.g., ⁹¹Zr and ⁹⁶Zr), can be utilized to correct for mass fractionation that may occur during the chemical separation and mass spectrometry measurement processes. wikipedia.org This approach significantly improves the accuracy and reproducibility of the measured zirconium isotope ratios.

Key Research Findings for TIMS Analysis of Zirconium-91:

Parameter	Finding	Reference
Precision (RSD for ⁹¹Zr/⁹⁰Zr)	0.002% to 0.007%	optica.org
Primary Challenge	Isobaric interference from Molybdenum (Mo)	wikipedia.org
Mitigation Strategy	Chemical separation and controlled filament heating	wikipedia.org
Accuracy Enhancement	Use of a ⁹¹Zr–⁹⁶Zr double spike	wikipedia.org

Resonance Ionization Mass Spectrometry (RIMS) for Zirconium Isotopic Analysis

Resonance Ionization Mass Spectrometry (RIMS) is a highly selective and sensitive analytical technique that combines laser spectroscopy with mass spectrometry. It is particularly effective for isotopic analysis as it can resolve isobaric interferences without the need for extensive chemical purification of the sample. nmi3.eu The principle of RIMS involves the use of precisely tuned lasers to selectively excite and ionize atoms of a specific element. This element-specific ionization provides a high degree of selectivity.

For the analysis of zirconium, a new two-photon resonance ionization scheme has been developed. nmi3.eu This scheme demonstrates a high useful yield and shows little isotopic fractionation, making it well-suited for the simultaneous measurement of all zirconium isotopes, including Zirconium-91. nmi3.eu The high ionization energy of zirconium generally necessitates a multi-photon excitation process for RIMS analysis. nmi3.eu

RIMS has been successfully applied to the analysis of zirconium isotopes in complex samples, such as spent nuclear fuel, where it can provide isobar-free isotopic ratios. osti.gov The technique's high sensitivity and selectivity make it a powerful tool for applications in fields like nuclear forensics and cosmochemistry. osti.govresearchgate.net

Key Research Findings for RIMS Analysis of Zirconium-91:

Feature	Description	Reference
Selectivity	High elemental selectivity, resolves isobaric interferences	nmi3.eu
Sample Preparation	Minimal, no extensive chemical purification required	nmi3.eu
Ionization Scheme for Zr	Newly developed two-photon scheme with high useful yield	nmi3.eu
Isotopic Fractionation	Minimal, allowing for simultaneous isotope measurement	nmi3.eu
Applications	Nuclear fuel analysis, cosmochemistry	osti.govresearchgate.net

Secondary Ion Mass Spectrometry (SIMS) for Spatially Resolved Zirconium-91 Mapping

Secondary Ion Mass Spectrometry (SIMS) is a surface-sensitive analytical technique used for imaging and determining the elemental and isotopic composition of the very near-surface of a solid material. The technique works by bombarding the sample surface with a focused primary ion beam, which causes the sputtering of secondary ions from the surface. These secondary ions are then analyzed by a mass spectrometer.

SIMS offers high spatial resolution, making it an invaluable tool for creating detailed maps of the distribution of Zirconium-91 within a sample. iaea.org This capability is particularly useful in geological studies for analyzing zonation within individual mineral grains, such as zircon. iaea.org By carefully controlling the instrumental parameters, such as the primary beam intensity and diameter, SIMS can achieve high-precision measurements of zirconium isotope ratios. iaea.org

Recent advancements in SIMS instrumentation and analytical methods have demonstrated the ability to achieve a repeatability for δ⁹⁴Zr of 0.04–0.07‰ (2 standard deviations). iaea.org The results obtained by SIMS for zirconium isotope compositions in reference materials show excellent agreement with those determined by double-spike solution methods. iaea.org The technique's high efficiency and minimal sample consumption make it suitable for the analysis of precious or small samples. iaea.org

Key Research Findings for SIMS Analysis of Zirconium-91:

Parameter	Finding	Reference
Spatial Resolution	High, enabling isotopic mapping of surfaces	iaea.org
Application	Analysis of isotopic zonation in minerals (e.g., zircon)	iaea.org
Repeatability (δ⁹⁴Zr)	0.04–0.07‰ (2SD)	iaea.org
Accuracy	Good agreement with double-spike solution methods	iaea.org
Sample Consumption	Low, suitable for precious materials	iaea.org

Neutron Activation Analysis (NAA) for Trace Zirconium-91 Detection

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. researchgate.net The method is based on the principle of neutron activation, where a sample is bombarded with neutrons, causing the elements within the sample to form radioactive isotopes. As these isotopes decay, they emit characteristic gamma rays, which can be measured to identify and quantify the elements present. researchgate.net

NAA is a non-destructive technique that can detect a large number of elements, with detection limits often in the parts-per-million (ppm) to parts-per-billion (ppb) range. youtube.com This high sensitivity makes it particularly useful for trace element analysis. diva-portal.org In the context of Zirconium-91, NAA can be employed for its detection at trace levels in various matrices.

The instrumental form of NAA (INAA) involves the direct analysis of the irradiated sample, while radiochemical NAA (RNAA) includes a chemical separation step after irradiation to remove interfering radioisotopes. researchgate.net The choice between INAA and RNAA depends on the specific sample matrix and the elements of interest. For the analysis of zirconium in geological materials, RNAA may be necessary to eliminate interferences from other elements that emit gamma rays with similar energies. researchgate.net

Key Research Findings for NAA for Trace Zirconium-91 Detection:

Feature	Description	Reference
Principle	Neutron bombardment to induce radioactivity and measure characteristic gamma rays	researchgate.net
Sensitivity	High, with detection limits in the ppm to ppb range for many elements	youtube.com
Application for Zr-91	Detection of trace amounts of zirconium	diva-portal.org
Technique Variants	Instrumental (INAA) and Radiochemical (RNAA)	researchgate.net
Interference Mitigation	Radiochemical separation can be used to remove interfering isotopes	researchgate.net

Laser-Induced Fluorescence Spectroscopy (LIF) for Zirconium-91 Hyperfine Structure Analysis

Laser-Induced Fluorescence (LIF) spectroscopy is a highly sensitive and selective optical technique used to study the electronic structure of atoms and molecules. In this method, a tunable laser is used to excite a specific electronic transition in the species of interest. The subsequent fluorescence emitted as the excited state decays is then detected.

LIF is a powerful tool for investigating the hyperfine structure of atomic energy levels, which arises from the interaction between the nuclear magnetic dipole and electric quadrupole moments with the surrounding electromagnetic fields produced by the electrons. For Zirconium-91, which has a nuclear spin (I) of 5/2, this interaction leads to a splitting of the electronic energy levels.

Studies using Doppler-free saturated absorption spectroscopy, a high-resolution variant of LIF, have been conducted to investigate the hyperfine structure of various transitions in ⁹¹Zr. researchgate.net These studies have allowed for the precise determination of the magnetic dipole (A) and electric quadrupole (B) hyperfine constants for several energy levels. researchgate.net The experimental results for these constants have shown excellent agreement with ab initio calculations. researchgate.net

Key Research Findings from LIF Analysis of Zirconium-91 Hyperfine Structure:

Parameter	Description	Reference
Technique	Doppler-free saturated absorption spectroscopy (a form of LIF)	researchgate.net
Measured Properties	Magnetic dipole (A) and electric quadrupole (B) hyperfine constants	researchgate.net
Investigated Transitions	Various transitions in the spectral range of 458-549 nm	researchgate.net
Agreement with Theory	Excellent agreement between experimental and ab initio calculated values	researchgate.net

Table of Determined One-Electron Hyperfine Structure Parameters for ⁹¹Zr:

Parameter	Value (MHz)
a⁵ˢ¹⁰	-2672(61)
a⁴ᵈ⁰¹	-115.8(3.4)
a⁵ᵖ⁰¹	-127.4(3.7)
b⁴ᵈ⁰²	-93.5(2.8)
b⁵ᵖ⁰²	-139.9(5.1)
Data from Bouazza et al. (2000) researchgate.net

X-ray Absorption Spectroscopy (XAS) for Zirconium-91 Probes

X-ray Absorption Spectroscopy (XAS) is a powerful technique for determining the local geometric and/or electronic structure of matter. It involves measuring the X-ray absorption coefficient of a material as a function of energy. When the X-ray energy is tuned to an absorption edge of a specific element, a sharp increase in absorption is observed, corresponding to the excitation of a core electron.

In the context of materials containing Zirconium-91, XAS at the zirconium K-edge (around 18 keV) is used to probe the local environment of the zirconium atoms. The technique is sensitive to the coordination number, the distance to neighboring atoms, and the types of neighboring atoms. aps.org While XAS does not distinguish between isotopes, the information it provides about the zirconium atomic environment is directly applicable to the Zirconium-91 atoms within the material.

The X-ray Absorption Near Edge Structure (XANES) region of the spectrum provides information about the oxidation state and coordination geometry of the absorbing atom. nih.gov The Extended X-ray Absorption Fine Structure (EXAFS) region contains information about the number, type, and distance of the atoms in the local coordination shells around the absorbing atom. aps.org XAS has been successfully used to characterize the local structure around zirconium in a variety of materials, including glasses and metal-organic frameworks. aps.orgrsc.org

Key Research Findings for XAS as a Probe for Zirconium-91 Environments:

Feature	Information Provided	Reference
Probed Element	Zirconium (including the ⁹¹Zr isotope)	aps.org
XANES Region	Oxidation state and coordination geometry	nih.gov
EXAFS Region	Coordination number, bond distances, and neighbor identification	aps.org
Applications	Characterization of local structure in glasses and metal-organic frameworks	aps.orgrsc.org

Theoretical Frameworks and Computational Modeling of Zirconium 91 Systems

Quantum Mechanical Approaches to Zirconium-91 Electronic Structure

Quantum mechanical calculations are essential for describing the behavior of electrons in molecules and materials containing Zr-91. These methods allow for the prediction of various properties, including molecular geometry, electronic structure, and spectroscopic parameters.

Density Functional Theory (DFT) has emerged as a powerful and widely used computational tool for investigating the electronic structure of systems containing Zr-91. rsc.orgrsc.orgnih.govchemrxiv.orgiastate.edu DFT methods are particularly valuable in the study of complex materials like metal-organic frameworks (MOFs) and for interpreting experimental data, such as solid-state Nuclear Magnetic Resonance (NMR) spectra. rsc.orgrsc.orgnih.govchemrxiv.orgiastate.edu

Complementary DFT calculations are instrumental in assigning and interpreting ⁹¹Zr solid-state NMR spectra, offering insights into the structural origins of NMR parameters and helping to determine the local coordination environments of zirconium. rsc.orgrsc.orgnih.gov This synergy between DFT and experimental NMR is crucial for characterizing the short-range structure around Zr atoms, especially in cases of local disorder. rsc.orgrsc.orgnih.gov For instance, in zirconium-based MOFs, DFT calculations have been used to understand how guest molecules, linker substitutions, and post-synthetic treatments affect the local structure. rsc.orgrsc.orgnih.gov

Researchers have employed both plane-wave DFT and cluster DFT approaches to shed light on the structural origins of ⁹¹Zr NMR spectra. rsc.org For example, in the study of MOF-801, cluster DFT calculations helped to understand the effect of adsorbed water molecules on the ⁹¹Zr NMR parameters. rsc.org Similarly, for UiO-66 and its derivatives, DFT calculations have explained the differences in quadrupolar coupling constants (Cq) and asymmetry parameters (ηQ) by correlating them with the local distortion of the Zr coordination environment. rsc.org

Detailed DFT studies have also been performed on cationic zirconocene (B1252598) compounds to probe the interaction between the cationic zirconium metal and arene rings. acs.org Furthermore, DFT has been used to investigate the reaction mechanisms of zirconium atoms with molecules like acetonitrile, exploring the potential energy surfaces of different spin states. nih.gov

Interactive Data Table: DFT Calculation Parameters for Zirconium-Containing Systems

System	DFT Functional	Basis Set/Cutoff Energy	Software	Application
Zirconium-based MOFs	PBE (GGA)	800 eV plane-wave cutoff	CASTEP	Calculation of ⁹¹Zr EFG tensor parameters. rsc.org
Zr + CH₃CN Reaction	PW91	TZ2P	Not Specified	Investigation of reaction mechanisms. nih.gov
Cationic Zirconocene	B3LYP, PBE-D3	Not Specified	Not Specified	Study of metal-arene coordination. acs.org
Zirconium Halides	Not Specified	Not Specified	Not Specified	Correlation of chemical shifts with electronegativity. researchgate.net
Layered Zirconium Phosphates	RHF, DFT	Not Specified	Not Specified	Relating structural parameters to ⁹¹Zr EFG tensors. acs.org

Ab initio methods, which are based on first principles of quantum mechanics without empirical parameters, provide a high level of theory for studying Zr-91 systems. These methods are particularly useful for calculating the properties of clusters and solid-state materials where electron correlation effects are significant.

Ab initio calculations have been used to investigate the electronic and vibrational properties of metal-encapsulated silicon clusters, such as M@Si₁₆ where M can be Zr. aps.org These calculations, often using hybrid exchange-correlation functionals like B3PW91, can predict properties like electron affinities, Raman and infrared spectra, and optical gaps. aps.org For instance, such studies have shown that different isomers of Zr@Si₁₆ clusters have distinct vibrational spectra that can be used for their experimental identification. aps.org

In the context of solid-state systems, ab initio molecular dynamics simulations have been employed to study the local order in liquid and supercooled zirconium. aps.org These simulations have revealed a complex local order that is a competition between polytetrahedral and bcc-type short-range order. aps.org Furthermore, ab initio calculations have been crucial in understanding the stability of vacancy clusters in zirconium-based alloys, which is important for materials used in nuclear applications. researchgate.netresearchgate.net These studies have shown that alloying elements can affect the formation and stability of vacancy clusters. researchgate.net

Nuclear Models for Zirconium-91 Nucleus

Understanding the structure of the Zr-91 nucleus requires the application of nuclear models that can describe the arrangement and interactions of its constituent protons and neutrons.

The nuclear shell model is a cornerstone for understanding the structure of atomic nuclei, including Zr-91. In this model, nucleons (protons and neutrons) are considered to occupy discrete energy levels, or shells, within the nucleus, analogous to electron shells in atoms.

Shell model calculations for Zr-91 typically consider a ⁸⁸Sr or ⁹⁰Zr core and describe the properties of the nucleus based on the valence nucleons outside this core. bas.bgarxiv.org For Zr-91, which has 40 protons and 51 neutrons, the model space for protons often includes the 1f₅/₂, 2p₁/₂, 2p₃/₂, and 1g₉/₂ orbitals, while for neutrons, the 2d₅/₂, 3s₁/₂, 2d₃/₂, 1g₇/₂, and 1h₁₁/₂ orbitals are considered. bas.bg

These calculations can predict various nuclear properties, such as energy levels, spins, parities, and electromagnetic transition rates. bas.bgarxiv.org For example, shell model calculations have been performed to determine the energy spectrum of Zr-91, with adjustments made to the single-particle energies and the proton-neutron interaction to better match experimental data. bas.bg The model has also been used to study the structure of neighboring nuclei like ⁹⁰Y, ⁹²Nb, and ⁹³Mo. bnl.gov

Interactive Data Table: Shell Model Single-Particle Energies for ⁹¹Zr Calculations (in MeV)

Orbital	Protons	Neutrons
1f₅/₂	-10.16
2p₃/₂	-10.56
2p₁/₂	-8.96
1g₉/₂	-7.43
2d₅/₂	1.12
1g₇/₂	0.00
2d₃/₂	0.97
3s₁/₂	0.05
1h₁₁/₂	2.26
Source: bas.bg

While the shell model focuses on individual nucleon behavior, collective models describe the nucleus as a whole, capable of collective motions like vibrations and rotations. The shape of the nucleus can deviate from a perfect sphere, a phenomenon known as deformation. The quadrupole deformation is a particularly important type of deformation.

For the zirconium isotopes, there is a known transition from spherical to deformed shapes as the neutron number increases. aps.org While Zr-91 is near the spherical ⁹⁰Zr, it exhibits properties that can be understood through the coupling of single-particle motion to collective vibrations of the core. ias.ac.in The interaction between single particles and collective octupole vibrations, for instance, has been shown to account for energy shifts in the proton orbits of zirconium nuclei. ias.ac.in

The study of quadrupole deformation in Zr isotopes is an active area of research. arxiv.org Theoretical calculations, such as those using the Skyrme-Hartree-Fock-Bogoliubov method, predict the evolution of quadrupole deformation across the isotopic chain. arxiv.org For odd-mass isotopes like Zr-91, the interplay between single-particle degrees of freedom and the collective properties of the even-even core is crucial for a complete description of the nuclear structure. aps.org The measurement of the nuclear electric quadrupole moment of Zr-91 provides an experimental benchmark for these theoretical models. bnl.gov

Isotopic Fractionation Theory Applied to Zirconium-91 Systems

The study of isotopic fractionation in zirconium, including the stable isotope Zirconium-91, provides valuable insights into a variety of geological and chemical processes. nipne.ro Isotopic fractionation refers to the partitioning of isotopes of an element between two substances or phases. This partitioning can be driven by differences in mass (mass-dependent fractionation) or by other nuclear properties, such as spin (mass-independent fractionation). Theoretical frameworks and computational models are essential for understanding the mechanisms behind these fractionation processes and for predicting their effects in natural and experimental systems.

Theoretical Prediction of Zirconium-91 Isotope Effects in Chemical Reactions

Computational modeling, particularly using first-principles (or ab initio) calculations based on quantum mechanics, has become a critical tool for predicting isotope effects and understanding the underlying mechanisms of fractionation. These models can calculate properties like vibrational frequencies and electronic structures to estimate the magnitude and direction of isotopic partitioning. researchgate.netarxiv.org

Ab initio calculations have been applied to predict equilibrium zirconium isotope effects in magmatic systems. ibanezmejia.orgresearchgate.net These theoretical studies concluded that at high magmatic temperatures (>700 °C), equilibrium processes alone would result in only minute zircon-melt isotope fractionation (Δ⁹⁴/⁹⁰Zr < ~0.05‰). ibanezmejia.org Experimental results have shown excellent agreement with these ab initio predictions, indicating that the large isotopic variations observed in some natural zircons are likely dominated by non-equilibrium or kinetic fractionation processes rather than equilibrium partitioning. researchgate.net

Another area of theoretical prediction involves the calculation of isotopic effects on the physical properties of materials. Using an analytical correlated Einstein model (ACEM), the Debye temperatures for stable zirconium isotopes have been theoretically determined. The Debye temperature is a crucial parameter related to a solid's thermal properties and bond strength. nipne.ro The calculations show a clear mass-dependent trend, with the lighter ⁹⁰Zr having the highest Debye temperature and the heavier ⁹⁶Zr having the lowest, indicating differences in their lattice vibration characteristics. nipne.ro

Table 1: Theoretical Debye Frequencies and Temperatures for Zirconium Isotopes

This table, based on data from theoretical calculations using the Analytical Correlated Einstein Model (ACEM), shows the predicted Debye frequency (ωD) and corresponding Debye temperature (θD) for the stable isotopes of zirconium. The results highlight the mass-dependent differences in the vibrational properties of the isotopes. nipne.ro

Isotope	Debye Frequency (ωD) (10¹³ rad/s)	Debye Temperature (θD) (K)
⁹⁰Zr	3.551	269.8
⁹¹Zr	3.532	268.4
⁹²Zr	3.513	267.0
⁹⁴Zr	3.476	264.2
⁹⁶Zr	3.441	261.5

Furthermore, first-principles studies have investigated the isotopic effects in zirconium hydrides (ZrX₂, where X = H, D, T). arxiv.org These calculations determined the zero-point energies (ZPE) and enthalpies of formation for ZrH₂, ZrD₂, and ZrT₂. The results show significant differences in these thermodynamic properties upon isotopic substitution, highlighting the impact of isotope mass on chemical bonding and stability. arxiv.org While these calculations focus on hydrogen isotopes, the methodology demonstrates the capability of theoretical models to predict isotope effects within zirconium-containing compounds.

Table 2: Calculated Zero-Point Energy and Enthalpy of Formation for Zirconium Hydrides

This table presents the theoretically calculated thermodynamic properties for zirconium hydrides with different hydrogen isotopes (H, D, T). The data, derived from first-principles calculations, show the significant influence of isotopic mass on the zero-point energy (ZPE) and the ZPE-corrected enthalpy of formation (ΔfH), illustrating a pronounced isotope effect. arxiv.org

Compound	Calculated ZPE (kJ/mol)	ZPE-Corrected ΔfH (kJ/mol)
ZrH₂	45.08	-113.97
ZrD₂	33.29	-126.50
ZrT₂	27.75	-132.04

Advanced Research Applications of Zirconium 91 in Material Science and Engineering

Zirconium-91 as a Nuclear Magnetic Resonance Probe in Advanced Materials

Zirconium-91 (⁹¹Zr) has emerged as a powerful, albeit challenging, nuclear magnetic resonance (NMR) active nucleus for probing the local atomic-scale environment in a variety of zirconium-containing materials. researchgate.net Despite its low natural abundance (11.22%), small gyromagnetic ratio, and significant quadrupole moment, advancements in high magnetic field instrumentation and sophisticated pulse sequences have enabled detailed ⁹¹Zr solid-state NMR (SSNMR) studies. researchgate.netnih.gov This technique provides invaluable insights into the structure, symmetry, and disorder around zirconium centers, which are often difficult to obtain through other characterization methods. rsc.orgosti.gov

Characterization of Zirconium-Based Ceramics and Glasses via Zirconium-91 NMR

Zirconium-based ceramics, such as zirconia (ZrO₂), and glasses are prized for their exceptional mechanical, thermal, and chemical properties. mdpi.comnih.gov Understanding the local structure of zirconium in these materials is crucial for controlling their performance. ⁹¹Zr SSNMR has proven to be a sensitive tool for distinguishing between different crystalline phases of zirconia (monoclinic, tetragonal, and cubic) and for characterizing the local environment in amorphous zirconium-containing glasses. pascal-man.com

The ⁹¹Zr NMR parameters, specifically the chemical shift (δiso) and the quadrupolar coupling constant (CQ), are highly sensitive to the coordination number and the geometry of the ZrOₓ polyhedra. For instance, studies on various zirconium phosphates have demonstrated a clear correlation between the ⁹¹Zr CQ value and the distortion of the ZrO₆ octahedra. researchgate.net This sensitivity allows researchers to probe subtle structural changes that occur during phase transformations or as a result of doping with other elements. The development of techniques like the quadrupolar Carr-Purcell Meiboom-Gill (QCPMG) sequence has been instrumental in acquiring high-quality ⁹¹Zr NMR spectra from these materials, even for sites with large quadrupolar interactions. nih.govrsc.org

Table 1: Representative ⁹¹Zr NMR Parameters in Zirconium-Based Ceramics

Material	Phase/Structure	⁹¹Zr Isotropic Chemical Shift (δiso) (ppm)	⁹¹Zr Quadrupolar Coupling Constant (CQ) (MHz)
α-Zr(HPO₄)₂·H₂O	Layered	-	-
γ-Zr(PO₄)(H₂PO₄)·2H₂O	Layered	-	-
K₂ZrF₆	-	-	44.7

Data compiled from multiple research sources. nih.govresearchgate.net

Probing Local Environments in Metal-Organic Frameworks (MOFs) with Zirconium-91

Zirconium-based metal-organic frameworks (Zr-MOFs) are a class of porous materials with extensive applications in gas storage, separation, and catalysis. chemrxiv.org The local structure of the zirconium-oxygen clusters that form the nodes of these frameworks is critical to their stability and function. rsc.orgosti.gov ⁹¹Zr SSNMR has become an indispensable tool for characterizing these metal centers, providing information that is often inaccessible by diffraction techniques, especially in the presence of local disorder. rsc.orgosti.govresearchgate.net

High-field ⁹¹Zr SSNMR studies, often in conjunction with density functional theory (DFT) calculations, have been used to investigate a range of Zr-MOFs, including the well-known UiO-66 and its derivatives. rsc.orgrsc.orgchemrxiv.org These studies have revealed that the ⁹¹Zr NMR signature is extremely sensitive to changes in the local environment, such as the presence of guest molecules, linker functionalization, and structural defects. rsc.orgrsc.orgchemrxiv.org For example, the ⁹¹Zr NMR spectrum of UiO-66 changes significantly upon activation (removal of guest molecules), reflecting a change in the symmetry around the zirconium atom. rsc.org Furthermore, researchers have used ⁹¹Zr NMR to monitor changes in the local Zr environment during post-synthetic modifications and to understand the effects of synthesis modulators on the final structure. rsc.org

Table 2: ⁹¹Zr NMR Parameters for Selected Zirconium-Based MOFs

MOF	Condition	Magnetic Field (T)	⁹¹Zr Isotropic Chemical Shift (δiso) (ppm)	⁹¹Zr Quadrupolar Coupling Constant (CQ) (MHz)	Asymmetry Parameter (ηQ)
UiO-66	As-made (with water)	19.6	-100(50)	31.5(3)	0.85(3)
UiO-66	Activated	-	-	-	-
UiO-66-NH₂	-	-	-	-	-
MOF-801	As-made	19.6	-	-	-

This table presents selected data from studies on Zr-MOFs. rsc.orgrsc.orgosti.gov

Solid Electrolyte Research Utilizing Zirconium-91 Labeling

The development of all-solid-state batteries relies on the creation of solid electrolytes with high ionic conductivity and stability. researchgate.net Zirconium-containing ceramics, such as garnet-type Li₇La₃Zr₂O₁₂ (LLZO), are promising candidates for these applications. acs.orglbl.gov While techniques like lithium NMR are commonly used to study ion transport, ⁹¹Zr SSNMR can provide complementary information about the structural integrity and local environment of the immobile framework ions.

Isotopic labeling, where materials are synthesized with enriched amounts of ⁹¹Zr, can significantly enhance the sensitivity of the NMR experiment, making it more feasible to study these complex materials. Although direct ⁹¹Zr NMR studies on solid electrolytes are still emerging, the principles established in the study of other zirconium-based ceramics are directly applicable. By probing the ⁹¹Zr nucleus, researchers can gain insights into the effects of dopants on the local structure, the presence of different phases, and the stability of the electrolyte in contact with electrode materials. This information is crucial for designing next-generation solid electrolytes with improved performance and longevity.

Study of Zirconocene (B1252598) Olefin Polymerization Catalyst Precursors

Zirconocene complexes are important precursors for catalysts used in olefin polymerization. pascal-man.com The structure and reactivity of these catalysts are highly dependent on the coordination environment of the zirconium center. ⁹¹Zr SSNMR has proven to be a valuable technique for characterizing these organometallic complexes in the solid state. pascal-man.comrsc.org

Studies have been conducted on a variety of zirconocene dichlorides and their derivatives, providing detailed information on the ⁹¹Zr electric field gradient (EFG) and chemical shift (CS) tensors. acs.org These parameters are sensitive to the nature of the cyclopentadienyl (B1206354) ligands and other substituents on the zirconium atom. acs.org By combining experimental ⁹¹Zr SSNMR data with quantum chemical calculations, researchers can gain a deeper understanding of the electronic structure and bonding in these catalyst precursors. acs.orgresearchgate.net This knowledge is essential for the rational design of new catalysts with improved activity and selectivity. For instance, ⁹¹Zr SSNMR can be used to monitor the activation of the zirconocene precursor upon interaction with a co-catalyst like methylaluminoxane (B55162) (MAO), providing insights into the formation of the active catalytic species. rsc.org

Table 3: ⁹¹Zr NMR Data for Zirconocene Complexes

Complex	Magnetic Field (T)
Cp₂ZrCl₂	9.4, 21.1
Cp*₂ZrCl₂	9.4, 21.1
Cp₂ZrBr₂	9.4, 21.1
Ind₂ZrCl₂	9.4, 21.1
Cp₂ZrMe₂	9.4, 21.1

This table indicates the magnetic fields at which ⁹¹Zr SSNMR spectra have been acquired for various zirconocene complexes. acs.org

Isotopic Tracing and Diffusion Studies in Solid-State Systems

The use of isotopes as tracers is a fundamental technique for studying diffusion processes in solid materials. Zirconium-91, as a stable isotope, can be employed in such studies, although the use of radioactive isotopes like Zirconium-95 (⁹⁵Zr) is also common for tracer diffusion measurements due to the sensitivity of radiotracer techniques. These studies are critical for understanding the long-term performance and reliability of materials in high-temperature and demanding environments.

Zirconium-91 Tracer Diffusion in High-Temperature Alloys

Tracer diffusion studies, sometimes employing zirconium isotopes, are used to measure the diffusion coefficients of specific elements within the alloy matrix. researchgate.net For example, the diffusion of zirconium in body-centered cubic (BCC) RHEAs has been investigated to understand the "sluggish diffusion" effect, a phenomenon thought to contribute to the stability of these materials. researchgate.net By measuring the tracer diffusion of zirconium over a range of temperatures, researchers can determine the activation energy for diffusion and gain insights into the underlying diffusion mechanisms, such as the vacancy mechanism. aip.org This information is vital for predicting the long-term microstructural evolution and performance of these advanced alloys. While some studies have utilized the radioactive isotope ⁸⁹Zr for its short half-life, the principles of tracer diffusion are equally applicable to stable isotopes like ⁹¹Zr, with the detection method being the primary difference. researchgate.net

Investigation of Point Defects and Grain Boundary Diffusion Using Zirconium-91

The study of point defects, such as vacancies and interstitials, is crucial for understanding the mechanical properties and performance of materials. iut.ac.irresearchgate.net Similarly, grain boundary diffusion, the movement of atoms along the interfaces between crystals, significantly influences a material's microstructure and stability at high temperatures. conicet.gov.arjst.go.jp Zirconium-91 serves as a sensitive probe for investigating these phenomena in zirconium-based materials.

Due to its nuclear spin, ⁹¹Zr is active in techniques like Nuclear Magnetic Resonance (NMR) and Electron Paramagnetic Resonance (EPR) spectroscopy. buyisotope.comresearchgate.net These methods can provide detailed information about the local atomic environment around a ⁹¹Zr nucleus. When a ⁹¹Zr atom is situated near a point defect, such as a vacancy or an interstitial atom, the local symmetry of the crystal lattice is disturbed. This disturbance alters the electromagnetic field experienced by the ⁹¹Zr nucleus, resulting in measurable shifts in the NMR or EPR spectrum. By analyzing these spectral changes, researchers can characterize the type and concentration of point defects. researchgate.net For instance, molecular dynamics simulations have shown that vacancies, interstitials, and Frenkel pairs (a vacancy-interstitial pair) all decrease the tensile strength of alpha-zirconium, with interstitials having the most significant effect. researchgate.net

In the context of diffusion, ⁹¹Zr is employed as a tracer isotope. Researchers can introduce ⁹¹Zr into a zirconium alloy and track its movement through the material over time and at various temperatures. By analyzing the concentration profile of ⁹¹Zr, particularly its segregation at grain boundaries, the diffusion coefficients can be determined. Computer simulations of self-diffusion in alpha-zirconium, mediated by vacancies, have been performed to study the temperature dependence of the diffusion coefficient. scielo.br These studies are critical for predicting the long-term microstructural evolution of zirconium alloys in demanding environments. conicet.gov.arresearchgate.net

Zirconium-91 in Nuclear Reactor Materials Research (Excluding reactor operation/safety)

Zirconium alloys are essential structural materials in nuclear reactors, primarily used for fuel cladding and pressure tubes, due to their favorable mechanical properties, corrosion resistance, and low absorption of thermal neutrons. researchgate.netresearchgate.nettandfonline.com The behavior of these alloys under intense neutron irradiation is a key area of research. mdpi.comresearchgate.net

To understand the fundamental effects of irradiation on zirconium alloys, researchers sometimes use isotopically enriched materials. Doping a zirconium alloy with ⁹¹Zr allows for specific tracking of atomic-level changes under neutron bombardment. Neutron irradiation displaces atoms from their lattice sites, creating a high concentration of point defects and defect clusters, such as dislocation loops. mdpi.comresearchgate.net These irradiation-induced defects lead to changes in the material's dimensions (irradiation growth) and mechanical properties, such as hardening and a decrease in ductility. researchgate.netmdpi.com

By using ⁹¹Zr-doped samples, techniques like ⁹¹Zr NMR spectroscopy can be applied to post-irradiation examination. This allows for a detailed characterization of the defect structures that form around the zirconium atoms, providing insights into the mechanisms of radiation damage accumulation. rsc.orgresearchgate.net This information is vital for developing more radiation-resistant zirconium alloys for future nuclear applications. antinternational.com

Neutron economy is a critical factor in the design and efficiency of a nuclear reactor. Materials used in the reactor core must have a low propensity to absorb neutrons, ensuring that enough neutrons are available to sustain the fission chain reaction. tandfonline.com The measure of this property is the neutron capture cross-section, typically measured in units of barns (1 barn = 10⁻²⁸ m²).

Table 1: Neutron Capture Cross-Section Data for Zirconium-91

Parameter	Value	Source
Natural Abundance	11.22%	buyisotope.comtandfonline.com
Thermal Neutron Capture Cross-Section (σ₀)	1.30 ± 0.04 b (lower limit)	researchgate.net
Key Resonance Energies	182, 240, 292, 449, 681 eV	epj-conferences.org

Application in Catalysis Research for Mechanistic Elucidation

Zirconium-based compounds are used as catalysts in a wide range of chemical reactions, including polymerization and the synthesis of organic molecules. americanelements.comresearchgate.net Understanding the precise mechanism by which these catalysts operate is key to improving their efficiency and selectivity. acs.org

Zirconium-91 solid-state NMR (ssNMR) has emerged as a powerful technique for characterizing zirconium-based catalysts. rsc.orgresearchgate.net Because ⁹¹Zr is an NMR-active nucleus, it acts as a direct spectroscopic handle on the catalytic center. Researchers can prepare catalysts using ⁹¹Zr-enriched precursors to enhance the sensitivity of the NMR experiments. rsc.org

By studying the ⁹¹Zr ssNMR spectrum, scientists can elucidate the structure of the active catalytic species. researchgate.net For example, in zirconocene-based polymerization catalysts, ⁹¹Zr ssNMR can help identify the geometry of the zirconium complex, how it interacts with activating supports like solid polymethylaluminoxane (sMAO), and how it binds to the reactant molecules. rsc.org Studies have used ⁹¹Zr ssNMR to confirm the formation of specific cationic zirconium species, such as [Cp₂ZrMe]⁺, which are believed to be the active sites in olefin polymerization. rsc.org Furthermore, kinetic studies combined with DFT calculations and NMR spectroscopy have been used to detail the catalytic cycle in zirconium-catalyzed amidation reactions, proposing that a dinuclear zirconium species is involved. acs.org This level of mechanistic detail allows for the rational design of more effective and robust catalysts.

Geochemical and Environmental Tracing Utilizing Zirconium 91 Isotope Signatures

Zirconium-91 Isotope Geochemistry for Provenance Studies

The study of the origin and history of sediments and rocks, known as provenance studies, is a cornerstone of geology. Zirconium isotope geochemistry, including the analysis of Zirconium-91, has emerged as a valuable tool in this domain. The robustness of the mineral zircon (ZrSiO₄) to weathering and metamorphism makes it an exceptional recorder of geological history. nsf.govrsc.org Within zircon crystals, the isotopic ratios of zirconium, including those involving Zirconium-91, can remain unchanged for billions of years, providing a direct link to the source from which the zircon originally crystallized. gsoc.orgku.eduamnh.org

High-precision measurements of zirconium isotope ratios are often achieved using a double-spike technique, frequently employing a ⁹¹Zr-⁹⁶Zr tracer. nih.govibanezmejia.org This method allows for the correction of instrumental mass bias, leading to highly accurate and precise data on zirconium isotope variations. rsc.orgbohrium.com These variations, though often subtle, are significant in deciphering the petrogenetic history of the rocks in which the zircons are found. ibanezmejia.org

Dating of Geochronological Samples through Zirconium Isotope Systems

While the primary method for dating zircon is the Uranium-Lead (U-Pb) radiometric dating technique, the study of zirconium isotope systems provides complementary information that can refine our understanding of a sample's age and thermal history. gsoc.orgku.eduamnh.org The U-Pb method relies on the radioactive decay of uranium isotopes to lead isotopes within the zircon crystal. gsoc.org The analysis of stable zirconium isotopes, including Zirconium-91, does not directly yield an age. However, it can help to identify different episodes of zircon growth or disturbance that may affect the interpretation of U-Pb dates.

For instance, if a zircon crystal has undergone multiple growth phases, each phase may have a distinct zirconium isotopic signature, reflecting the composition of the magma from which it crystallized at different times. By correlating these isotopic signatures with U-Pb dating of different zones within the crystal, a more detailed geochronological history can be constructed. While not a direct dating tool, the stability of Zirconium-91 within the crystal lattice helps to ensure the integrity of the zircon as a chronometer.

Tracing Crustal Evolution and Magmatic Differentiation Using Zirconium-91 Ratios

The isotopic composition of zirconium, often expressed as the δ⁹⁴/⁹⁰Zr value, is a powerful tracer of crustal evolution and magmatic differentiation. geochemicalperspectivesletters.orgsquarespace.comresearchgate.net As magma cools and crystallizes, different minerals form at different stages, and this process can lead to the fractionation of zirconium isotopes. nih.gov Zircon, being a primary host for zirconium, plays a crucial role in this process. nsf.govrsc.org

Studies have shown that the crystallization of zircon can preferentially incorporate lighter or heavier isotopes from the magma, depending on various factors such as temperature and melt composition. nih.gov This process alters the zirconium isotopic ratio of the remaining molten rock. nih.gov Consequently, the zircons that crystallize later from this evolved magma will have a different isotopic signature than those that formed earlier. nih.gov By analyzing the δ⁹⁴/⁹⁰Zr values in zircons from different rock types or within different zones of a single crystal, geochemists can trace the evolution of a magma chamber over time. nih.govresearchgate.net

For example, a study of magmatic zircons from the Gangdese arc in southern Tibet revealed internal zoning with isotopically light cores and progressively heavier rims. nih.gov This suggests that zircon preferentially incorporates lighter zirconium isotopes, leaving the residual melt enriched in heavier isotopes. nih.gov This information is invaluable for understanding the processes that form the Earth's continental crust. geochemicalperspectivesletters.orgnsf.gov

Zirconium Isotope Ratios in a Gabbroic Igneous Cumulate

Mineral	Number of Crystals Analyzed	Range of δ⁹⁴/⁹⁰Zr (‰)	Significance
Zircon	42	>0.5	Indicates significant isotopic fractionation during closed-system magmatic crystallization. nih.gov
Baddeleyite	28	>0.5	Tracks the chemical evolution of the magma as concurrent isotope fractionation and crystallization occurred. nih.govibanezmejia.org

Evaluating Intra-Crystalline Zonation in Zircon

The analysis of zirconium isotopes at a high spatial resolution within single zircon crystals can reveal detailed records of the magmatic environment's evolution. nsf.govnih.gov This intra-crystalline zonation, or the variation in composition from the core to the rim of a crystal, provides a snapshot of the changing conditions in the magma chamber as the zircon grew. nih.gov

If zircon crystallization drives isotopic fractionation, then the crystals themselves should record this process through systematic isotopic zoning. nsf.gov For example, the preferential uptake of lighter zirconium isotopes by the growing zircon crystal would lead to a progressive enrichment of heavier isotopes in the surrounding magma. nih.gov This, in turn, would be reflected in the outer layers of the zircon crystal having a higher δ⁹⁴/⁹⁰Zr value than the core. nih.gov

However, research has also shown that in some magmatic systems, such as carbonatites, zircon crystallization may not be the primary driver of zirconium isotope fractionation. nsf.govrsc.org A study of a large zircon megacryst from the Mud Tank carbonatite found it to be isotopically homogeneous, suggesting that other processes may be at play in these specific environments. nsf.govrsc.org The presence or absence of such isotopic zonation, therefore, provides crucial clues about the dynamics of the magmatic system. nsf.govnih.gov

Intra-Crystalline Zonation in Magmatic Zircons

Location	Sample Type	Observed Zonation (δ⁹⁴/⁹⁰Zr)	Interpretation
Gangdese arc, Tibet	Calc-alkaline plutonic rocks	Isotopically light cores and heavier rims. nih.gov	Preferential incorporation of lighter Zr isotopes into zircon, driving the residual melt to heavier compositions. nih.gov
Mud Tank, Australia	Carbonatite megacryst	Lack of internal zoning within analytical uncertainties. nsf.govrsc.org	Zircon crystallization is not a significant driver of Zr isotope fractionation in this carbonatite magma. nsf.govrsc.org

Environmental Fate and Transport Studies Using Zirconium-91 Tracers

The application of isotopic tracers is a fundamental technique in environmental science for understanding the movement of water and materials through various Earth systems. While isotopes of elements like hydrogen, oxygen, and carbon are widely used, the application of Zirconium-91 in these specific contexts is not well-documented in scientific literature.

Hydrological Cycle Investigations with Zirconium-91 Isotope Variations

The study of the hydrological cycle, which encompasses the movement of water on, above, and below the surface of the Earth, heavily relies on isotopic tracers to determine water sources, ages, and flow paths. llnl.goviaea.org The most commonly used tracers are the stable isotopes of water itself (Deuterium and Oxygen-18) and radioactive isotopes like Tritium and Carbon-14 for dating. mdpi.comresearchgate.net

There is currently no significant body of research to suggest that Zirconium-91 is used as a tracer for hydrological cycle investigations. The geochemical behavior of zirconium, being largely associated with solid earth materials and having very low solubility in water, makes it an unlikely candidate for tracing water movement directly.

Sediment Transport and Deposition Dynamics via Zirconium-91 Signatures

Understanding the transport and deposition of sediments in rivers, estuaries, and oceans is crucial for coastal management, environmental protection, and understanding landscape evolution. Geochemical and isotopic fingerprinting of sediments is a common method to determine their provenance and transport pathways. mdpi.comresearchgate.net While the analysis of detrital zircon for provenance studies is a well-established field (as discussed in section 6.1), the use of Zirconium-91 isotopic signatures specifically as a dynamic tracer for ongoing sediment transport is not a common practice.

Studies of sediment transport often employ radiotracers that can be introduced into the system and tracked over time, or they use the distinct geochemical signatures of different source areas. iaea.org While the isotopic composition of zirconium in detrital zircons can identify the ultimate source of the sediment, it does not typically provide information on the short-term dynamics of sediment movement in the way that an intentionally released tracer would. The analysis of zirconium isotopes is more suited to understanding the long-term history of sediment routing from source to sink.

Fundamental Nuclear Physics Research Involving Zirconium 91

Experimental Studies of Zirconium-91 Nuclear Structure and Excitations

The nuclear structure of Zirconium-91 has been extensively investigated through various experimental techniques. High-resolution reaction studies are crucial for probing the energy levels, spin, parity, and spectroscopic factors of its nuclear states.

One primary method involves transfer reactions, such as the ⁹²Zr(d,t)⁹¹Zr reaction. nasa.gov In these experiments, a deuteron (B1233211) beam is directed at a Zirconium-92 target. By detecting the emitted tritons, physicists can deduce the properties of the resulting Zirconium-91 nucleus. An experimental resolution of 35 to 45 keV has been achieved in such studies, allowing for the identification of numerous excited levels in Zirconium-91. nasa.gov Similarly, reactions like (d,p) and (p,d) on zirconium isotopes are used to investigate how single-particle states mix with core-excited states, revealing the complex interplay of nuclear forces. sympnp.org

Shell-model calculations have been performed for N=51 nuclei like Zirconium-91, using an inert ⁸⁸Sr core, to calculate spectroscopic factors and E2 transition rates for comparison with experimental data. sympnp.org More advanced models, such as the Projected Shell Model (PSM), have been successfully applied to describe the yrast states (the lowest energy state for a given angular momentum) in Zirconium-91. sympnp.org These studies show that at low spins, the structure is dominated by one-quasi-particle bands, while at higher spins, multi-quasi-particle configurations become important. sympnp.org

High-resolution laser-induced fluorescence spectroscopy on atomic beams of zirconium has been used to study the hyperfine structure of Zirconium-91. optica.org Due to its nuclear spin of 5/2, the ground state is split into multiple hyperfine levels. optica.org These measurements provide precise values for the Casimir constants, which are essential for understanding the interaction between the nuclear moments and the atomic electrons. optica.org

Nuclear Reaction Mechanisms Involving Zirconium-91 Targets or Projectiles

Understanding the mechanisms of nuclear reactions involving Zirconium-91 is critical for both fundamental physics and applications in nuclear technology. As a target, Zirconium-91 is used in a variety of scattering and capture experiments.

Neutron-induced reactions are particularly important. For incident neutrons with energies up to 100 keV, the dominant reaction mechanisms are elastic scattering and neutron capture. npl.co.uk Inelastic scattering, where the nucleus is left in an excited state, is also possible at the higher end of this energy range. npl.co.uk The ⁹¹Zr(n,γ)⁹²Zr reaction, where Zirconium-91 captures a neutron and emits gamma rays, has been studied extensively to determine its cross section. researchgate.net This reaction is important for understanding the s-process of nucleosynthesis in stars. researchgate.net

Deuteron-induced reactions are also a key tool. The ⁹¹Zr(d,p)⁹²Zr reaction, where a deuteron interacts with a Zirconium-91 target to produce a proton and Zirconium-92, has been studied at high resolution to investigate the level structure of ⁹²Zr. osti.gov Conversely, the ⁹²Zr(d,t)⁹¹Zr reaction, which populates states in Zirconium-91, provides insight into its single-neutron hole states. nasa.gov

Fusion reactions involving heavier projectiles have also been explored. Studies of reactions with a ¹²C beam on natural zirconium targets have been conducted to measure the cross sections of evaporation residues. iaea.org These experiments help to disentangle the contributions of different reaction mechanisms, such as complete fusion and pre-equilibrium emission, by comparing the results with theoretical models like the EMPIRE code. iaea.org

Investigations into Neutron Capture Resonances of Zirconium-91

Neutron capture by Zirconium-91 is characterized by a series of resonances, which are sharp peaks in the capture cross section at specific neutron energies. The study of these resonances provides detailed information about the excited states of the compound nucleus, ⁹²Zr. Several world-class facilities, including the Oak Ridge Electron Linear Accelerator (ORELA) in the US, the n_TOF facility at CERN, and the ANNRI beamline at J-PARC/MLF in Japan, have been used for high-resolution measurements. publish.csiro.auresearchgate.netepj-conferences.org

At J-PARC, the neutron capture cross section was measured using the time-of-flight (TOF) method. epj-conferences.org This experiment clearly observed resonances at energies such as 182, 240, 292, 449, 681, and 893 eV. epj-conferences.org A key finding was the very strong ground-state transition from the 935-keV state in ⁹²Zr, which was common to both the 182-eV p-wave resonance and the 292-eV s-wave resonance. epj-conferences.org

Experiments at ORELA combined transmission and capture measurements to determine resonance parameters for s-wave and p-wave neutrons. publish.csiro.au A study reinvestigating the 292.4-eV resonance confirmed its spin assignment of J=2+ and provided precise values for its neutron and radiative widths, which suggested a lower capture cross section than previously thought. tandfonline.comans.org A correlation between p-wave reduced neutron widths and radiative widths was observed, attributed to valence neutron transitions. publish.csiro.au

More recent measurements at the CERN n_TOF facility have provided accurate data for 157 resonances in the neutron energy range up to 26 keV. researchgate.net Notably, 33 of these resonances were observed for the first time or were not present in major nuclear data libraries. researchgate.net

Table 1: Selected Neutron Resonance Parameters for Zirconium-91

Table 2: Average Resonance Parameters for Zirconium-91 (below 20 keV)

Theoretical Refinement of Nuclear Data Libraries for Zirconium-91

The experimental data from nuclear structure and reaction studies are essential for the development, validation, and refinement of evaluated nuclear data libraries. These libraries, such as JEFF (Joint Evaluated Fission and Fusion File), ENDF/B (Evaluated Nuclear Data File), JENDL (Japanese Evaluated Nuclear Data Library), and TENDL (TALYS-based Evaluated Nuclear Data Library), contain comprehensive sets of nuclear data, including cross sections, resonance parameters, and decay data, for a wide range of isotopes. npl.co.ukarxiv.orgiaea.orgoecd-nea.org

Accurate data for Zirconium-91 is particularly crucial for the nuclear power industry, as zirconium alloys are used for fuel cladding. epj-conferences.orgresearchgate.net Although Zirconium-91 has a natural abundance of just over 11%, it is responsible for 75% of the thermal neutron absorption in natural zirconium. optica.org Therefore, precise knowledge of its neutron capture cross section is vital for calculating the neutron economy in a reactor core. epj-conferences.org

The evaluation process involves using nuclear model codes, like TALYS, to calculate reaction cross sections. arxiv.orgiaea.org These calculations rely on input parameters for the nuclear optical model, nuclear level densities, and gamma strength functions. arxiv.org The results are then compared with experimental data from sources like the EXFOR database. npl.co.ukiaea.org Discrepancies between calculations and measurements guide the refinement of the model parameters. For instance, new measurements of the ⁹¹Zr(n,γ) cross section at facilities like n_TOF lead to updated resonance parameters, which are then incorporated into new versions of the libraries, such as JEFF-3.1.1. researchgate.netoecd-nea.org

The TENDL library project, for example, aims to provide complete data files for all isotopes by relying heavily on the TALYS code, combined with a systematic approach to choosing the best input parameters and incorporating available experimental data. iaea.org The quality of these libraries is constantly being tested against integral experiments, such as measurements in research reactors and analyses of spent nuclear fuel, to ensure their predictive power for various applications. oecd-nea.org

Emerging Research Frontiers and Future Prospects for Zirconium 91 Studies

Integration of Zirconium-91 Research with Advanced Characterization Facilities

The study of ⁹¹Zr is increasingly benefiting from the capabilities of advanced characterization facilities, which provide unprecedented insights into its local atomic environment and behavior in various materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state ⁹¹Zr Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a powerful tool for probing the local structure of zirconium-containing materials. rsc.org Due to the quadrupolar nature of the ⁹¹Zr nucleus, high magnetic fields are often necessary to acquire high-resolution spectra. acs.orgacs.orgresearchgate.net Researchers have successfully obtained ⁹¹Zr solid-state NMR spectra at magnetic fields up to 35.2 T. rsc.orgrsc.org These studies have revealed that ⁹¹Zr NMR parameters, such as the isotropic chemical shift and quadrupolar coupling constant, are highly sensitive to the local coordination environment, including coordination number, bond lengths, and site symmetry. rsc.orgacs.orgrsc.org For instance, in zirconium halides, the ⁹¹Zr isotropic chemical shift spans a range of about 2000 ppm and correlates with the electronegativity of the halogen. acs.orgacs.orgresearchgate.net In metal-organic frameworks (MOFs), ⁹¹Zr NMR has been used to differentiate between local structures, identify disorder, and monitor changes during processes like thermal activation. rsc.orgrsc.org

Neutron Scattering: Neutron scattering techniques are invaluable for studying the structure and dynamics of materials containing ⁹¹Zr. The interaction of neutrons with atomic nuclei provides information that is often complementary to X-ray techniques. Neutron time-of-flight spectroscopy, for example, is used to obtain high-resolution nuclear data. llnl.gov The 292.4-eV neutron resonance of ⁹¹Zr has been a subject of detailed investigation to determine its parameters, which are crucial for reactor physics calculations. tandfonline.com Furthermore, neutron scattering is essential for understanding the behavior of zirconium alloys in nuclear reactors, including the study of irradiation-induced defects and phase transformations. iaea.org

Synchrotron X-ray Techniques: High-flux synchrotron X-ray sources offer a suite of techniques for the detailed characterization of ⁹¹Zr-containing materials. psu.edu Techniques like X-ray diffraction (XRD) and X-ray fluorescence (XRF) with high spatial resolution can probe the microstructure and elemental distribution in zirconium alloys. psu.educambridge.org For instance, synchrotron XRD has been used to detect and follow the kinetics of very small volume fractions of precipitate phases in Zircaloy-4. psu.edu In situ studies combining ultrasonic measurements with synchrotron X-ray diffraction have been employed to investigate pressure-induced phase transitions in zirconium. aip.org These advanced capabilities are crucial for understanding the performance and degradation of zirconium alloys in harsh environments. osti.gov

Advanced Characterization Technique	Application in Zirconium-91 Research	Key Findings
Solid-State NMR Spectroscopy	Probing local atomic structure in zirconium halides and metal-organic frameworks (MOFs). rsc.orgacs.orgrsc.org	⁹¹Zr chemical shifts and quadrupolar couplings are sensitive to coordination number, bond lengths, and structural disorder. acs.orgrsc.org
Neutron Scattering	Determining nuclear data and studying material properties for nuclear applications. llnl.govtandfonline.com	Precise measurement of neutron resonance parameters and cross-sections for reactor modeling. tandfonline.comepj-conferences.org
Synchrotron X-ray Techniques	Investigating microstructure, phase transformations, and elemental distribution in zirconium alloys. psu.eduaip.org	Enables in-situ studies of precipitation kinetics and pressure-induced phase transitions. psu.eduaip.org

Multidisciplinary Approaches to Zirconium-91 Isotope Research

The study of ⁹¹Zr is inherently multidisciplinary, with applications spanning geochemistry, cosmochemistry, and nuclear engineering.

Geochemical and Cosmochemical Studies: Zirconium isotopes, including ⁹¹Zr, serve as important tracers for geological and cosmochemical processes. questmetals.comoxfordre.comibanezmejia.org The relative abundances of zirconium isotopes can provide insights into the origins of planetary materials and the processes of silicate (B1173343) differentiation. oxfordre.comibanezmejia.org For example, variations in Zr isotope ratios in meteorites and their components have been used to infer the heterogeneous distribution of s-process materials in the early solar system. oxfordre.comethz.ch High-precision measurements of Zr isotopes in lunar and terrestrial rocks have been used to test models of the Moon's formation. ethz.ch The development of analytical techniques using double-spikes, such as a ⁹¹Zr-⁹⁶Zr tracer, has improved the precision and accuracy of these isotopic measurements. ibanezmejia.org

Nuclear Engineering and Materials Science: In nuclear engineering, zirconium alloys are critical structural materials, particularly for fuel cladding in nuclear reactors, due to their low thermal neutron absorption cross-section and good mechanical and corrosion resistance. mheavytechnology.comresearchgate.net However, the ⁹¹Zr isotope has a significantly higher neutron absorption cross-section compared to other zirconium isotopes. optica.org This makes the separation and enrichment of zirconium isotopes a key area of research. Reducing the concentration of ⁹¹Zr in zirconium alloys can improve neutron economy in reactors. optica.org Research in this area focuses on developing and optimizing isotope separation techniques, such as atomic vapor laser isotope separation (AVLIS) and electromagnetic isotope separation (EMIS). google.comnstri.irtandfonline.com

Field	Application of Zirconium-91	Research Focus
Geochemistry & Cosmochemistry	Isotopic tracer for planetary and stellar nucleosynthetic processes. oxfordre.comibanezmejia.org	High-precision analysis of ⁹¹Zr ratios in meteorites and terrestrial samples to understand the formation and evolution of the solar system. ethz.chethz.ch
Nuclear Engineering	Component of structural materials in nuclear reactors. mheavytechnology.com	Isotope separation to reduce ⁹¹Zr content in alloys, thereby improving reactor efficiency and safety. optica.org

Challenges and Opportunities in Zirconium-91 Enriched Material Synthesis

The synthesis of materials enriched in ⁹¹Zr presents both significant challenges and exciting opportunities for novel applications.

Isotope Enrichment Methods: Several methods are being explored for the enrichment of zirconium isotopes. Atomic Vapor Laser Isotope Separation (AVLIS) utilizes tunable lasers to selectively excite and ionize atoms of a specific isotope. optica.orggoogle.comtandfonline.com This technique has shown high selectivity between odd and even isotopes of zirconium. tandfonline.com Another method is Electromagnetic Isotope Separation (EMIS), which has been successfully used to separate zirconium isotopes. nstri.ir Challenges in these processes include the refractory nature of zirconium, requiring high temperatures for vaporization, and the need for highly stable and precise laser systems for AVLIS. optica.org The development of more efficient and cost-effective enrichment methods is a key area of ongoing research. The National Isotope Development Center offers ⁹¹Zr in enriched forms, typically as a metal solid or oxide, with isotopic enrichments ranging from 88-94 atom %. isotopes.gov

Applications of Enriched Materials: Materials enriched in ⁹¹Zr are crucial for fundamental research, particularly as standards and tracers in geochemical and cosmochemical studies. ibanezmejia.org They are also essential for detailed nuclear cross-section measurements, which are needed to improve nuclear data libraries for reactor design and safety calculations. epj-conferences.orgtandfonline.com Furthermore, enriched ⁹¹Zr could be used in specialized applications where its specific nuclear properties are advantageous.

Enrichment Method	Principle	Challenges
Atomic Vapor Laser Isotope Separation (AVLIS)	Selective photoionization of ⁹¹Zr atoms using tuned lasers. optica.orgtandfonline.com	High temperatures required for vaporization; need for precise and stable laser systems. optica.org
Electromagnetic Isotope Separation (EMIS)	Separation of ions based on their mass-to-charge ratio in a magnetic field. nstri.ir	Requires specialized and large-scale equipment.

Predictive Modeling and Data Science in Zirconium-91 Research Paradigms

Predictive modeling and data science are becoming increasingly important in advancing our understanding of ⁹¹Zr and its applications.

Computational Modeling of Material Properties: First-principles calculations based on Density Functional Theory (DFT) are used to predict the structural, electronic, and thermodynamic properties of zirconium and its compounds. osti.govresearchgate.netdiva-portal.org These calculations provide valuable insights that complement experimental studies. For example, DFT has been used to calculate ⁹¹Zr NMR parameters, aiding in the interpretation of experimental spectra. rsc.orgrsc.org It has also been employed to model the properties of zirconium alloys and hydrides, which is crucial for predicting their behavior in nuclear reactors. osti.govdiva-portal.org

Machine Learning and Data-Driven Approaches: Machine learning (ML) models are being developed to predict the properties and behavior of zirconium alloys under various conditions. osti.govresearchgate.net These models can be trained on large datasets from experiments and simulations to identify complex relationships between microstructure and material performance. osti.gov For instance, ML has been used to predict the fracture behavior of zirconium alloys based on microstructural features like hydride orientation and volume fraction. osti.gov Data science approaches are also being used to analyze large datasets from nuclear experiments and to improve the evaluation of nuclear data. acs.orgaip.org The integration of predictive modeling with experimental data is creating a new paradigm for accelerated materials discovery and design in the field of zirconium research. researchgate.net

Modeling Approach	Application	Significance
Density Functional Theory (DFT)	Calculation of ⁹¹Zr NMR parameters and thermodynamic properties of zirconium alloys. rsc.orgrsc.orgosti.gov	Provides fundamental understanding of material properties at the atomic scale and aids in the interpretation of experimental data. rsc.orgrsc.org
Machine Learning (ML)	Prediction of mechanical properties and fracture behavior of zirconium alloys. osti.gov	Accelerates materials design and performance prediction by learning from large datasets. osti.govaip.org

Q & A

Q. How do researchers differentiate between ⁹¹Zr and ⁸⁹Zr in mixed isotopic samples?

• Methodological Answer : High-resolution mass spectrometry (HRMS, e.g., TOF-MS) separates isotopes by mass defect. Gamma-gamma coincidence counting discriminates decay signatures (e.g., ⁹¹Zr’s 1.21 MeV vs. ⁸⁹Zr’s 909 keV emissions) .

Methodological Best Practices

• Experimental Design : Use FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to frame hypotheses .
• Data Validation : Cross-validate isotopic data with IAEA reference materials (e.g., CZM-2) .
• Ethical Compliance : Adhere to radiation safety protocols (e.g., ALARA principles) for handling short-lived isotopes .